4-butoxy-N-(1-methyl-4-piperidinyl)benzamide

• IUPAC Name: 4-butoxy-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O2/c1-3-4-13-21-16-7-5-14(6-8-16)17(20)18-15-9-11-19(2)12-10-15/h5-8,15H,3-4,9-13H2,1-2H3,(H,18,20)
• InChI Key: IVETWLFCBVRMQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2CCN(CC2)C
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

4-butoxy-N-(1-methyl-4-piperidinyl)benzamide, also known as BMB, is a chemical compound that has gained attention in the scientific community for its potential as a therapeutic agent. BMB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 4-butoxy-N-(1-methyl-4-piperidinyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and modulating the activity of certain receptors. This results in a variety of biochemical and physiological effects, including the inhibition of cell growth and the modulation of inflammation.
Biochemical and Physiological Effects:
4-butoxy-N-(1-methyl-4-piperidinyl)benzamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth, the modulation of inflammation, and the modulation of enzyme activity. These effects have been observed in a variety of cell types and animal models, suggesting that 4-butoxy-N-(1-methyl-4-piperidinyl)benzamide has broad potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butoxy-N-(1-methyl-4-piperidinyl)benzamide in lab experiments is its relatively small size and simple chemical structure, which makes it easy to synthesize and manipulate. However, one limitation is that the exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-butoxy-N-(1-methyl-4-piperidinyl)benzamide. One area of focus could be the development of more potent and selective inhibitors of the enzymes targeted by 4-butoxy-N-(1-methyl-4-piperidinyl)benzamide. Another area of research could be the exploration of 4-butoxy-N-(1-methyl-4-piperidinyl)benzamide's potential as a therapeutic agent in other contexts, such as neurodegenerative diseases or autoimmune disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-butoxy-N-(1-methyl-4-piperidinyl)benzamide and its potential side effects.

Scientific Research Applications

4-butoxy-N-(1-methyl-4-piperidinyl)benzamide has been studied extensively for its potential as a therapeutic agent in a variety of contexts. One area of research has focused on its use as an anti-cancer agent, due to its ability to inhibit the growth of cancer cells. Other studies have explored its potential as an anti-inflammatory agent, as well as its ability to modulate the activity of certain enzymes.